Cas no 174908-71-5 (3,4-Dibromo-1,5-dimethyl-1H-pyrrole-2-carbonitrile)

• Product Name: 3,4-Dibromo-1,5-dimethyl-1H-pyrrole-2-carbonitrile
• CAS No: 174908-71-5
• MF: C₇H₆Br₂N₂
• MW: 277.943939685822
• CID: 6792191
• PubChem ID: 165347235
• Update Time: 2024-09-02

3,4-Dibromo-1,5-dimethyl-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 174908-71-5
• F97637
• DTXSID701229698
• 3,4-Dibromo-1,5-dimethyl-1H-pyrrole-2-carbonitrile

• Inchi： 1S/C7H6Br2N2/c1-4-6(8)7(9)5(3-10)11(4)2/h1-2H3
• InChI Key： MTILSIPNGKTIIF-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)N(C)C=1C)Br

Computed Properties

• Exact Mass: 277.88772g/mol
• Monoisotopic Mass: 275.88977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų